Cas no 62224-05-9 (Benzene, 1,3-bis(bromomethyl)-2-methoxy-5-nitro-)

• Product Name: Benzene, 1,3-bis(bromomethyl)-2-methoxy-5-nitro-
• CAS No: 62224-05-9
• MF: C₉H₉Br₂NO₃
• MW: 338.980661153793
• CID: 453710
• PubChem ID: 71388619
• Update Time: 2025-04-19

Benzene, 1,3-bis(bromomethyl)-2-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(bromomethyl)-2-methoxy-5-nitro-
• 1,3-bis(bromomethyl)-2-methoxy-5-nitrobenzene
• DTXSID70810678
• 62224-05-9

• Inchi： 1S/C9H9Br2NO3/c1-15-9-6(4-10)2-8(12(13)14)3-7(9)5-11/h2-3H,4-5H2,1H3
• InChI Key： FBUGQKDLBPDQPZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(CBr)C=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 336.89487
• Monoisotopic Mass: 336.89492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37